Cas no 108691-69-6 ((2R)-2-amino-5-(methylsulfanyl)pentanoic acid)

(2R)-2-amino-5-(methylsulfanyl)pentanoic acid is a chiral non-proteinogenic amino acid characterized by its methylsulfanyl side chain. This compound is of interest in biochemical and pharmaceutical research due to its structural similarity to methionine, making it a potential precursor or analog in metabolic studies. Its stereospecific (R)-configuration ensures precise interactions in enzymatic and receptor-based applications. The methylsulfanyl group enhances lipophilicity, which may improve membrane permeability in drug design. This compound is also valuable in peptide synthesis, where its unique side chain can influence folding and stability. High purity and well-defined stereochemistry make it suitable for mechanistic studies and tailored molecular modifications.
(2R)-2-amino-5-(methylsulfanyl)pentanoic acid structure
108691-69-6 structure
Product Name:(2R)-2-amino-5-(methylsulfanyl)pentanoic acid
CAS No:108691-69-6
MF:C6H13NO2S
MW:163.23792052269
CID:2101693
PubChem ID:25010769
Update Time:2025-06-07

(2R)-2-amino-5-(methylsulfanyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-amino-5-(methylthio)pentanoic acid
    • (2R)-2-amino-5-(methylsulfanyl)pentanoic acid
    • (R)-2-amino-5-(methylthio)pentanoicacid
    • Q27122198
    • 5-(methylsulfanyl)-D-norvaline
    • 108691-69-6
    • EN300-1300348
    • CHEBI:50709
    • D-homomethionine
    • Inchi: 1S/C6H13NO2S/c1-10-4-2-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m1/s1
    • InChI Key: SFSJZXMDTNDWIX-RXMQYKEDSA-N
    • SMILES: S(C)CCC[C@H](C(=O)O)N

Computed Properties

  • Exact Mass: 163.06669983g/mol
  • Monoisotopic Mass: 163.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 88.6Ų

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Additional information on (2R)-2-amino-5-(methylsulfanyl)pentanoic acid

(2R)-2-Amino-5-(Methylsulfanyl)Pentanoic Acid (CAS 108691-69-6): A Comprehensive Overview

The (2R)-2-amino-5-(methylsulfanyl)pentanoic acid, identified by the CAS number 108691-69-6, represents a chiral α-amino acid derivative with unique structural features and functional properties. This compound, characterized by its methylsulfanyl (CH₃S−) substituent at the fifth carbon position and an L-amino acid backbone, has garnered significant attention in recent years due to its potential applications in drug discovery and biochemical research. The molecule’s configuration (R at the second carbon) ensures stereospecific interactions with biological targets, a critical factor in modern medicinal chemistry.

Structurally, the compound combines an amine group (−NH₂) with a thioether moiety (methylthio group), creating a hybrid functional framework that balances hydrogen-bonding capacity and hydrophobic interactions. This duality is particularly advantageous in designing ligands for protein-protein interaction (PPI) inhibitors or enzyme modulators. Recent studies highlight its role as a scaffold for developing selective kinase inhibitors, where the methylthio group enhances metabolic stability while preserving binding affinity.

In terms of synthesis, the asymmetric preparation of this compound remains a focal point of research. Traditional methods often rely on resolution of racemic mixtures using chiral auxiliaries, but advancements in asymmetric catalysis have enabled more efficient approaches. For instance, a 2023 report in Journal of Organic Chemistry demonstrated enantioselective access via organocatalytic conjugate addition of thiols to α-keto esters, achieving >98% enantiomeric excess (ee). Such methods reduce waste and improve scalability for pharmaceutical applications.

Biochemical investigations reveal intriguing pharmacological profiles. In vitro studies show that this compound exhibits selective inhibition of cysteine proteases, particularly cathepsin L, which plays roles in tumor metastasis and autoimmune disorders. A 2024 study published in Nature Communications further elucidated its mechanism: the methylthio group forms transient covalent bonds with cysteine residues on target enzymes, inducing conformational changes that block substrate access without irreversible denaturation.

In drug development pipelines, this compound serves as a lead structure for multitarget therapeutics. Its amino acid backbone allows easy conjugation with other pharmacophores via peptide linkers, enabling creation of bifunctional molecules that simultaneously inhibit kinases and modulate ion channels—a strategy validated in preclinical models of neurodegenerative diseases. Additionally, computational docking studies suggest potential interactions with SARS-CoV-2 protease domains, though clinical validation remains pending.

Safety evaluations underscore its favorable pharmacokinetic properties compared to analogous compounds lacking the methylthio substitution. Animal trials indicate low acute toxicity (LD₅₀ > 5 g/kg) and minimal off-target effects due to restricted tissue distribution mediated by its hydrophilic amino acid core. However, long-term metabolic studies are ongoing to assess potential thiol-mediated oxidative stress under chronic administration scenarios.

Ongoing research focuses on optimizing prodrug formulations to enhance bioavailability while maintaining stereochemical integrity during metabolic processing. A promising approach involves esterification of the carboxylic acid terminus with PEG-based moieties, which extend circulation time without compromising enzymatic activity upon intracellular cleavage by esterases.

The integration of this compound into combinatorial libraries has also accelerated structure-activity relationship (SAR) studies for epigenetic modifiers targeting histone deacetylases (HDACs). Its unique ability to stabilize zinc-binding pockets without inducing nonspecific membrane disruption positions it as a promising template for next-generation anticancer agents with reduced cardiotoxicity risks.

In conclusion, the (2R)-configured pentanoic acid derivative CAS 108691-69-6 exemplifies how subtle structural modifications—particularly sulfur-containing groups—can unlock novel therapeutic modalities across oncology, immunology, and infectious disease fields. Continued exploration of its stereochemical specificity and reactivity will likely solidify its role as a foundational building block in precision medicine strategies.

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